Cas no 1932771-13-5 (trans-2-(3-methylbutyl)aminocyclohexan-1-ol)

• Product Name: trans-2-(3-methylbutyl)aminocyclohexan-1-ol
• CAS No: 1932771-13-5
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6028845
• PubChem ID: 93317496
• Update Time: 2025-05-20

trans-2-(3-methylbutyl)aminocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(3-methylbutyl)aminocyclohexan-1-ol
• Cyclohexanol, 2-[(3-methylbutyl)amino]-, (1S,2S)-
• (1S,2S)-2-[(3-methylbutyl)amino]cyclohexan-1-ol
• starbld0002912
• trans-2-[(3-methylbutyl)amino]cyclohexan-1-ol
• AKOS040822941
• (1S,2S)-2-(Isopentylamino)cyclohexan-1-ol
• 1932771-13-5
• F6545-4261

• Inchi： 1S/C11H23NO/c1-9(2)7-8-12-10-5-3-4-6-11(10)13/h9-13H,3-8H2,1-2H3/t10-,11-/m0/s1
• InChI Key： QJWIAQUQHIJBFO-QWRGUYRKSA-N
• SMILES： [C@H]1(O)CCCC[C@@H]1NCCC(C)C

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.93±0.1 g/cm3(Predicted)
• Boiling Point: 278.7±33.0 °C(Predicted)
• pka: 15.00±0.40(Predicted)

Additional information on trans-2-(3-methylbutyl)aminocyclohexan-1-ol

trans-2-(3-methylbutyl)aminocyclohexan-1-ol: A Comprehensive Overview

The compound with CAS No. 1932771-13-5, commonly referred to as trans-2-(3-methylbutyl)aminocyclohexan-1-ol, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The trans configuration of the molecule plays a crucial role in its stereochemical behavior, which is essential for understanding its interactions in biological systems.

Recent studies have highlighted the importance of trans-2-(3-methylbutyl)aminocyclohexan-1-ol in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the production of advanced pharmaceutical agents, particularly in the development of opioid receptor agonists and antagonists. The cyclohexane ring structure provides a rigid framework that enhances the molecule's stability, making it ideal for various chemical transformations.

The synthesis of trans-2-(3-methylbutyl)aminocyclohexan-1-ol involves a multi-step process that includes alkylation and reduction reactions. Scientists have optimized these steps to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of its production.

In terms of biological activity, trans-2-(3-methylbutyl)aminocyclohexan-1-ol has shown promising results in preclinical studies. It exhibits selective binding to certain G-protein coupled receptors, which could be leveraged for treating conditions such as chronic pain and addiction. The amino group and hydroxyl group present in the molecule contribute to its ability to form hydrogen bonds, a critical factor in its pharmacokinetic profile.

Furthermore, the compound's stereochemistry significantly influences its bioavailability and efficacy. The trans configuration ensures optimal interaction with target receptors, minimizing off-target effects and enhancing therapeutic potential. This aspect has been extensively studied using computational modeling techniques, providing valuable insights into its molecular interactions.

Recent advancements in analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have enabled precise characterization of trans-2-(3-methylbutyl)aminocyclohexan-1-ol. These methods have been instrumental in confirming the compound's purity and structural integrity, which are vital for ensuring consistent performance in various applications.

The demand for trans-2-(3-methylbutyl)aminocyclohexan-1-ol has grown due to its versatility across multiple industries. Beyond pharmaceuticals, it finds applications in agrochemicals and specialty chemicals, where its unique properties contribute to the development of innovative solutions. Its ability to act as both a chiral building block and a functional intermediate makes it an invaluable asset in modern organic synthesis.

In conclusion, trans-2-(3-methylbutyl)aminocyclohexan-1-ol (CAS No. 1932771-13-5) stands out as a pivotal compound with diverse applications and promising therapeutic potential. Ongoing research continues to uncover new avenues for its use, solidifying its position as a key player in contemporary chemistry and pharmacology.